5,5-Difluoro-4,4-dimethylpent-2-ynoicacid

• Molecular Formula: C7H8F2O2
• Molecular Weight: 162.13 g/mol
• IUPAC Name: 5,5-difluoro-4,4-dimethylpent-2-ynoic acid
• InChI: InChI=1S/C7H8F2O2/c1-7(2,6(8)9)4-3-5(10)11/h6H,1-2H3,(H,10,11)
• InChI Key: OTGRKIIFROWXKR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C#CC(=O)O)C(F)F

Description

5,5-Difluoro-4,4-dimethylpent-2-ynoic acid is a chemical compound with the molecular formula C7H8F2O2 and a molecular weight of 162.14 g/mol . It is characterized by the presence of two fluorine atoms and a triple bond within its structure, making it a unique and interesting compound for various chemical studies.

Preparation Methods

The synthesis of 5,5-Difluoro-4,4-dimethylpent-2-ynoic acid involves several steps. One common method includes the reaction of 4,4-dimethylpent-2-ynoic acid with a fluorinating agent under controlled conditions. The reaction typically requires a catalyst and is carried out at a specific temperature to ensure the selective introduction of fluorine atoms . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity.

Chemical Reactions Analysis

5,5-Difluoro-4,4-dimethylpent-2-ynoic acid undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form different products depending on the reagents and conditions used.

Reduction: Reduction reactions can lead to the formation of partially or fully hydrogenated products.

Substitution: The fluorine atoms in the compound can be substituted with other functional groups using appropriate reagents. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions.

Scientific Research Applications

5,5-Difluoro-4,4-dimethylpent-2-ynoic acid has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound’s unique structure makes it a candidate for studying enzyme interactions and metabolic pathways.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism by which 5,5-Difluoro-4,4-dimethylpent-2-ynoic acid exerts its effects involves interactions with specific molecular targets. The presence of fluorine atoms can influence the compound’s reactivity and binding affinity to enzymes or receptors. The triple bond within its structure also plays a crucial role in its chemical behavior and interactions .

Comparison with Similar Compounds

Similar compounds to 5,5-Difluoro-4,4-dimethylpent-2-ynoic acid include:

4,4-Dimethylpent-2-ynoic acid: Lacks the fluorine atoms, making it less reactive in certain chemical reactions.

5,5-Difluoro-4-methylpent-2-ynoic acid: Has a similar structure but with one less methyl group, affecting its physical and chemical properties.

5,5-Difluoro-4,4-dimethylhex-2-ynoic acid: Contains an additional carbon atom, altering its molecular weight and reactivity.